Monoethyl Phthalate
Monoethyl Phthalate
Monoethyl phthalate is a phthalic acid monoester resulting from the condensation of one of the carboxy groups of phthalic acid with ethanol. It has a role as a metabolite. It is an ethyl ester and a phthalic acid monoester.
Monoethyl phthalate, also known as metp, belongs to the class of organic compounds known as benzoic acid esters. These are ester derivatives of benzoic acid. Monoethyl phthalate is slightly soluble (in water) and a weakly acidic compound (based on its pKa). Monoethyl phthalate has been detected in multiple biofluids, such as urine and saliva. Monoethyl phthalate is a potentially toxic compound.
Monoethyl phthalate, also known as metp, belongs to the class of organic compounds known as benzoic acid esters. These are ester derivatives of benzoic acid. Monoethyl phthalate is slightly soluble (in water) and a weakly acidic compound (based on its pKa). Monoethyl phthalate has been detected in multiple biofluids, such as urine and saliva. Monoethyl phthalate is a potentially toxic compound.
Brand Name:
Vulcanchem
CAS No.:
2306-33-4
VCID:
VC0134482
InChI:
InChI=1S/C10H10O4/c1-2-14-10(13)8-6-4-3-5-7(8)9(11)12/h3-6H,2H2,1H3,(H,11,12)
SMILES:
CCOC(=O)C1=CC=CC=C1C(=O)O
Molecular Formula:
C10H10O4
Molecular Weight:
194.18 g/mol
Monoethyl Phthalate
CAS No.: 2306-33-4
Reference Standards
VCID: VC0134482
Molecular Formula: C10H10O4
Molecular Weight: 194.18 g/mol
| CAS No. | 2306-33-4 |
|---|---|
| Product Name | Monoethyl Phthalate |
| Molecular Formula | C10H10O4 |
| Molecular Weight | 194.18 g/mol |
| IUPAC Name | 2-ethoxycarbonylbenzoic acid |
| Standard InChI | InChI=1S/C10H10O4/c1-2-14-10(13)8-6-4-3-5-7(8)9(11)12/h3-6H,2H2,1H3,(H,11,12) |
| Standard InChIKey | YWWHKOHZGJFMIE-UHFFFAOYSA-N |
| SMILES | CCOC(=O)C1=CC=CC=C1C(=O)O |
| Canonical SMILES | CCOC(=O)C1=CC=CC=C1C(=O)O |
| Physical Description | Solid |
| Description | Monoethyl phthalate is a phthalic acid monoester resulting from the condensation of one of the carboxy groups of phthalic acid with ethanol. It has a role as a metabolite. It is an ethyl ester and a phthalic acid monoester. Monoethyl phthalate, also known as metp, belongs to the class of organic compounds known as benzoic acid esters. These are ester derivatives of benzoic acid. Monoethyl phthalate is slightly soluble (in water) and a weakly acidic compound (based on its pKa). Monoethyl phthalate has been detected in multiple biofluids, such as urine and saliva. Monoethyl phthalate is a potentially toxic compound. |
| Synonyms | Ethyl 2-Carboxybenzoate; Phthalic Acid Monoethyl Ester; 1,2-Benzenedicarboxylic Acid Monoethyl Ester; 1,2-Benzenedicarboxylic Acid 1-Ethyl Ester; MEP; |
| PubChem Compound | 75318 |
| Last Modified | Nov 11 2021 |
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